3-(2,6-Dimethylphenoxy)benzaldehyde

• Molecular Formula: C15H14O2
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 3-(2,6-dimethylphenoxy)benzaldehyde
• InChI: InChI=1S/C15H14O2/c1-11-5-3-6-12(2)15(11)17-14-8-4-7-13(9-14)10-16/h3-10H,1-2H3
• InChI Key: JASIIDNUXJGFOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OC2=CC=CC(=C2)C=O

Description

3-(2,6-Dimethylphenoxy)benzaldehyde is a benzaldehyde derivative featuring a 2,6-dimethylphenoxy substituent at the 3-position of the aromatic aldehyde. This compound is of interest in organic synthesis due to its aldehyde functional group, which serves as a versatile intermediate for further derivatization. For instance, the synthesis of 4-(benzyloxy)-3-phenethoxybenzaldehyde (C2) employs Cs₂CO₃ as a base in dimethylformamide (DMF), followed by purification via column chromatography . Such methods could theoretically be adapted for synthesizing 3-(2,6-dimethylphenoxy)benzaldehyde by substituting the appropriate phenoxy reagent.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The following table summarizes key structural and molecular differences between 3-(2,6-dimethylphenoxy)benzaldehyde and related compounds:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Features
3-(2,6-Dimethylphenoxy)benzaldehyde	C₁₅H₁₄O₂*	226.27*	- 2,6-Dimethylphenoxy at C3 - Aldehyde at C1	Compact substituent with steric hindrance from methyl groups .
3-(2,6-Dimethylphenoxymethyl)-4-methoxybenzaldehyde	C₁₅H₁₃ClO₃†	256.30	- 2,6-Dimethylphenoxymethyl at C3 - Methoxy at C4 - Chlorine (unclear origin)	Additional methylene spacer and methoxy group; potential halogen influence† .
4-(Benzyloxy)-3-phenethoxybenzaldehyde (C2)	C₂₂H₂₀O₃	332.39	- Benzyloxy at C4 - Phenethoxy at C3	Bulky substituents may reduce reactivity at the aldehyde group .
HBK14 (from )	C₂₄H₃₀N₂O₂Cl	433.96	- Phenoxyethoxyethyl-piperazine moiety - 2-methoxyphenyl group	Complex structure with piperazine; designed for pharmacological activity .

Key Differences and Implications

Substituent Position and Steric Effects: The 3-(2,6-dimethylphenoxy) group in the target compound introduces significant steric hindrance compared to 4-substituted analogs like C2. This could slow nucleophilic attacks at the aldehyde group, impacting reactivity in condensation or oxidation reactions .

Electronic Effects :

• Electron-donating groups (e.g., methoxy in ) may stabilize the aldehyde via resonance, whereas electron-withdrawing groups (e.g., chlorine in the same compound) could increase electrophilicity. The target compound lacks such groups, suggesting moderate reactivity .

Biological Relevance: While HBK14 () and mexiletine analogs () are tailored for sodium channel modulation, the target compound’s simpler structure may prioritize synthetic utility over bioactivity. However, lipophilicity from the 2,6-dimethylphenoxy group could enhance membrane permeability if tested .